3-Dimethylamino-2'-nitroacrylophenone

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 3-(dimethylamino)-1-(2-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C11H12N2O3/c1-12(2)8-7-11(14)9-5-3-4-6-10(9)13(15)16/h3-8H,1-2H3
• InChI Key: JZQFFGQCBWYGLB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC=CC=C1[N+](=O)[O-]

Description

3-Dimethylamino-2'-nitroacrylophenone is an acrylophenone derivative characterized by a dimethylamino group at the 3-position and a nitro group at the 2'-position of the phenyl ring. The molecular formula of the latter is C₁₁H₁₃NO, with an (E)-configuration confirmed by its SMILES notation: CN(C)C=CC(=O)C₁=CC=CC=C₁ . The nitro group in the 2'-position likely enhances electrophilicity and influences steric interactions due to its ortho placement relative to the carbonyl group.

Comparison with Similar Compounds

Structural and Substituent Variations

Key structural analogs differ in substituent type, position, and backbone modifications:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
3-Dimethylamino-2'-nitroacrylophenone	Likely C₁₁H₁₂N₂O₃	3-(dimethylamino), 2'-nitro	~220*	Ortho-nitro, strong electron effects
Trans-3-chloro-4'-nitroacrylophenone	C₉H₆ClNO₃	3-chloro, 4'-nitro	211.61	Para-nitro, chloro substituent
3-(1-Naphthyl)-4'-nitroacrylophenone	C₁₉H₁₃NO₃	4'-nitro, naphthyl backbone	303.32	Extended aromatic system
3-(Dimethylamino)acrylophenone	C₁₁H₁₃NO	3-(dimethylamino), no nitro	175.23	Base structure without nitro group

*Estimated based on analogs.

Substituent Effects :

• Electron-Donating vs. Withdrawing Groups: The dimethylamino group (electron-donating) contrasts with chloro (electron-withdrawing) in , altering electronic distribution. This impacts dipole moments and solubility—dimethylamino likely enhances solubility in polar solvents compared to chloro .

Physicochemical Properties

• Collision Cross Section (CCS): Trans-3-chloro-4'-nitroacrylophenone exhibits CCS values ranging from 139.7–153.7 Ų for cationic adducts (e.g., [M+H]⁺: 139.7 Ų), attributed to its planar structure and nitro/chloro substituents . Comparable data for the target compound is unavailable, but the dimethylamino group’s bulk may increase CCS.

Data Tables

Table 1: Structural Comparison of Acrylophenone Derivatives

Compound	Substituents	Molecular Weight	Key Reactivity Feature
3-Dimethylamino-2'-nitroacrylophenone	3-(NMe₂), 2'-NO₂	~220	Ortho steric effects
Trans-3-chloro-4'-nitroacrylophenone	3-Cl, 4'-NO₂	211.61	Para-nitro directed reactivity
3-(1-Naphthyl)-4'-nitroacrylophenone	4'-NO₂, naphthyl	303.32	Enhanced π-stacking

Table 2: Predicted CCS Values for Trans-3-chloro-4'-nitroacrylophenone

Adduct	m/z	CCS (Ų)
[M+H]⁺	212.01090	139.7
[M+Na]⁺	233.99284	153.7

Research Findings and Gaps

• Substituent Position Matters : Ortho-nitro groups (target compound) vs. para-nitro () significantly alter electronic and steric profiles.
• Data Limitations: CCS values, solubility, and detailed reaction mechanisms for 3-Dimethylamino-2'-nitroacrylophenone remain uncharacterized, highlighting the need for experimental studies.
• Synthetic Potential: Dimethylamino-nitro combinations could enable dual-functionality in catalysis or pharmaceuticals, leveraging both electron-donating and withdrawing effects.